2-chloro-4-(2-fluorophenoxy)-5-methylaniline hydrochloride, also known as CHEMBL387889, is a chemical compound with a molecular formula C14H13ClFNO.HCl. It is an important intermediate in the synthesis of various drugs and has potential use in various fields of research and industry. In this paper, we will explore the definition and background of this compound, its physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.